Cas no 74396-99-9 (1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole)

• Product Name: 1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole
• CAS No: 74396-99-9
• MF: C₁₁H₇N₅
• MW: 209.206780672073
• CID: 979242
• PubChem ID: 331042
• Update Time: 2025-04-19

1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4',3':1,6][1,2,4]triazino[4,5-a]indole
• DTXSID10317833
• 3,4,6,7,9-Pentazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(16),2,4,7,10,12,14-heptaene
• NSC-321120
• 74396-99-9
• NSC321120

• Inchi： 1S/C11H7N5/c1-2-4-9-8(3-1)5-10-11-14-12-6-16(11)13-7-15(9)10/h1-7H
• InChI Key： RHYYEXXIURFWPJ-UHFFFAOYSA-N
• SMILES： N12C=NN3C=NN=C3C1=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 209.07031
• Monoisotopic Mass: 209.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 47.49